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Compound of Interest

Compound Name: L-ALANINE-N-T-BOC (13C3)

Cat. No.: B1580342 Get Quote

Abstract
This technical guide provides a comprehensive specification for N-(tert-Butoxycarbonyl)-L-

alanine-13C3 (Boc-L-Ala-OH-13C3), a stable isotope-labeled amino acid derivative critical for

nuclear magnetic resonance (NMR) spectroscopy and quantitative proteomics. This document

details chemical identifiers, physical properties, synthesis pathways, and experimental

protocols for its integration into Solid Phase Peptide Synthesis (SPPS).[1]

Chemical Identity & Specifications
The precise identification of isotopically labeled reagents is paramount in regulated drug

development and structural biology.[1] Below are the validated identifiers for the uniformly

carbon-13 labeled species.
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Parameter Specification

Chemical Name N-(tert-Butoxycarbonyl)-L-alanine-13C3

Synonyms
Boc-Ala-OH-13C3; N-t-Boc-L-alanine (universal-

13C)

CAS Number 335081-02-2

Unlabeled Parent CAS 15761-38-3

MDL Number MFCD00190262

PubChem Substance ID 24881133

Physical & Isotopic Properties[1]
Property Value

Linear Formula

Molecular Weight 192.19 g/mol (vs. 189.21 g/mol unlabeled)

Isotopic Enrichment ≥ 99 atom % 13C

Mass Shift +3 Da (relative to unlabeled Boc-L-Alanine)

Appearance White to off-white crystalline powder

Melting Point 79–83 °C

Solubility
Soluble in organic solvents (DCM, DMF,

Methanol); slightly soluble in water

Chiral Purity L-enantiomer (≥ 99% ee)

Structural Visualization
The following diagram illustrates the chemical connectivity, highlighting the positions of the

spin-active Carbon-13 nuclei (marked in red).[1]
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Understanding the provenance of the isotopic label is essential for interpreting mass

spectrometry fragmentation patterns.[1]

Precursor Origin
The synthesis typically begins with L-Alanine-13C3 (CAS 100108-77-8), which is biologically

produced via fermentation using a 13C-glucose carbon source. This ensures uniform labeling

across the amino acid backbone (

).[1]

Protection Chemistry
The Boc (tert-butyloxycarbonyl) group is introduced to the amine functionality to render the

molecule compatible with Boc-chemistry SPPS or orthogonal protection strategies.[1]

Reaction Scheme:

[1]

Critical Control Point: The reaction pH must be carefully maintained (pH 9-10) to prevent

racemization of the sensitive L-chiral center, ensuring the final product retains high optical

purity.

Applications in R&D
Quantitative Proteomics (AQUA)
Boc-L-Alanine-13C3 is a "heavy" building block used to synthesize Absolute QUAntification

(AQUA) peptides.[1]

Mechanism: A peptide containing this residue will exhibit a mass shift of +3 Da.[1]

Workflow: The heavy peptide is spiked into a biological sample as an internal standard.[1]

Mass spectrometry (LC-MS/MS) compares the signal intensity of the endogenous (light)

peptide vs. the synthetic (heavy) standard to determine absolute concentration.[1]

Biomolecular NMR

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.sigmaaldrich.com/KR/ko/product/aldrich/702617
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In protein structure determination, 13C enrichment allows for the detection of carbon signals

that are otherwise silent (12C is NMR inactive).[1]

Utility: Used in solid-state NMR or for specific labeling of alanine methyl groups to probe

protein dynamics in high-molecular-weight complexes.

Experimental Protocol: SPPS Incorporation
Objective: Incorporate Boc-L-Alanine-13C3 into a peptide sequence using standard Boc

chemistry.

Reagents Preparation
Activator: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

or HATU.[1]

Base: DIEA (N,N-Diisopropylethylamine).[1]

Solvent: DMF (Dimethylformamide), anhydrous.[1]

Coupling Cycle
Dissolution: Dissolve Boc-L-Ala-OH-13C3 (3 eq. relative to resin loading) in DMF.[1]

Activation: Add HBTU (2.9 eq.) and DIEA (6 eq.). Incubate for 1-2 minutes to form the active

ester.

Note: Minimize activation time to <5 minutes to prevent racemization.

Coupling: Transfer the activated solution to the resin-bound peptide (free amine).[1] Agitate

for 45–60 minutes at room temperature.

Validation: Perform a Kaiser test (ninhydrin).[1] A negative result (yellow beads) confirms

complete coupling.[1]
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Figure 2: SPPS Incorporation Workflow for Boc-L-Alanine-13C3
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Handling & Stability
Storage: Store at +2°C to +8°C (refrigerated).
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Moisture Sensitivity: Hygroscopic. Store in a desiccator. Allow the vial to equilibrate to room

temperature before opening to prevent condensation, which can hydrolyze the Boc group or

degrade the active ester during synthesis.[1]

Stability: Stable for >2 years if stored correctly.[1] Avoid strong acids (TFA, HCl) unless

intended for deprotection.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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